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Compound of Interest

Compound Name: INF55

Cat. No.: B1671941

Despite a comprehensive search for the application of a compound referred to as "INF55" or
"INF-55" in the field of bacterial biofilm research, no specific studies, quantitative data, or
established protocols detailing its use for inhibiting or studying bacterial biofilms could be
identified.

While the user request sought detailed application notes, experimental protocols, and data on
the anti-biofilm properties of INF55, the available scientific literature does not appear to contain
this information.

One study identified a compound designated as INF-55, describing it as an inhibitor of bacterial
efflux pumps.[1] Efflux pumps are proteins that bacteria use to expel toxic substances,
including antibiotics, from their cells.[1] In the context of this research, INF-55 was investigated
for its potential to enhance the efficacy of photodynamic therapy against Escherichia coli by
preventing the bacteria from pumping out the therapeutic agent.[1] The authors of that study
suggested that this dual-action strategy could be a promising approach for treating biofilm-
related infections in the future; however, the study itself did not include any experiments or data
on the direct effects of INF-55 on biofilm formation or dispersal.[1]

No information was found on a compound specifically named "INF55" (as a single term) in the
context of bacterial biofilm research. Additionally, a search for a similarly named molecule,
KKL-55, also yielded no relevant results concerning its application in biofilm studies.

Conclusion
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At present, there is a lack of publicly available research data to support the creation of detailed
application notes and protocols for the use of INF55 or INF-55 in bacterial biofilm research. The
scientific community has not published findings that would allow for the summarization of
quantitative data, the outlining of specific experimental methodologies, or the visualization of
signaling pathways related to INF55's direct impact on bacterial biofilms. Therefore, the core
requirements of the user's request cannot be fulfilled based on the current body of scientific
literature. Further research would be necessary to determine if INF55 or related compounds
have any direct anti-biofilm activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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